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Compound of Interest

N-Nitroso Nipecotic Acid-d4

Compound Name:
(Major)

Cat. No.: B15351334

Get Quote

Part 1: Compound Intelligence & Context
The Strategic Necessity of this Molecule

In the wake of the global regulatory crisis concerning nitrosamine impurities (sartans, ranitidine,
metformin), the demand for precise quantification has never been higher. N-Nitroso Nipecotic
Acid-d4 is not merely a chemical reagent; it is a critical Stable Isotope Labeled Internal
Standard (SIL-IS).

It is synthesized to be the mass-spectrometric mirror image of N-Nitroso Nipecotic Acid (the
target impurity), differing only by the incorporation of four deuterium atoms. This allows it to co-
elute with the contaminant while being spectrally distinct, correcting for ionization suppression
and matrix effects in LC-MS/MS analysis.

Critical Identification Data

Note: As a deuterated analog, this compound shares the toxicological profile of its non-labeled
parent but differs in molecular mass.
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Parameter Data Technical Note

) ) ) ) ) 1-Nitroso-3-
Chemical Name N-Nitroso Nipecotic Acid-d4 o ] ]
piperidinecarboxylic acid-d4

Specific to the deuterated

CAS Number (d4) 1329834-25-4
form.
Used for toxicological
CAS Number (Parent) 65445-62-7 ]
referencing.
4 Deuterium atoms replace
Molecular Formula CeHsDaN203
Hydrogens.
] Parent MW is 158.16 g/mol (+4
Molecular Weight 162.18 g/mol

Da shift).

) Pale Yellow Oil or Low-Melting Viscosity changes with
Physical State i .
Solid temperature; handle with care.

. . Lipophilic organic solvent
Solubility Methanol, DMSO, Acetonitrile )
required for stock prep.

Part 2: The Hazard Matrix (Toxicological Profiling)
The "Cohort of Concern” Classification

Unlike standard laboratory reagents, N-Nitroso Nipecotic Acid-d4 falls under the "Cohort of
Concern" as defined by ICH M7 guidelines. It is a nitrosamine, a class of compounds with high
potency for mutagenicity and carcinogenicity.[1]

e Primary Hazard (H350): May cause cancer.[1][2]

e Secondary Hazard (H341): Suspected of causing genetic defects.

Mechanism of Toxicity (Bioactivation)

Nitrosamines are pro-carcinogens. They require metabolic activation to exert toxicity. The
danger lies not in the contact itself, but in the body's attempt to metabolize it.

The Lethal Pathway:
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» Alpha-Hydroxylation: Cytochrome P450 enzymes (mainly CYP2E1) hydroxylate the carbon
alpha to the N-nitroso group.

e Unstable Intermediate: This forms an unstable hydroxyalkyl-nitrosamine.
e Diazonium Formation: Spontaneous decomposition yields a highly reactive diazonium ion.
o DNA Alkylation: The electrophilic diazonium ion attacks nucleophilic sites on DNA (e.g., N7-

guanine), causing mutations.
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Figure 1: The metabolic activation pathway of nitrosamines leading to genotoxicity.

Part 3: Operational Safety & Handling Protocols
Engineering Controls: The First Line of Defense

Do NOT handle the neat (pure) substance on an open bench.

e Primary Containment: Weighing and dilution of the neat powder/oil must occur within a Glove
Box (Isolator) or a Class Il Biosafety Cabinet.

e Secondary Containment: If a fume hood is the only option, use a localized powder
containment enclosure (HEPA filtered) and a static-dissipative balance.

Personal Protective Equipment (PPE) Strategy

Standard latex gloves are insufficient. Nitrosamines are small, lipophilic molecules that can
permeate rubber.

e Glove Protocol: Double-gloving is mandatory.

o Inner Layer: Nitrile (0.11 mm minimum).
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o Quter Layer: Laminate film (e.qg., Silver Shield™ or Ansell Barrier™) or thick Nitrile (0.3

mm).
o Rationale: Laminate film provides >480 min breakthrough time for most nitrosamines.

o Respiratory: If outside an isolator, a Powered Air Purifying Respirator (PAPR) with P3 filters
is recommended over N95 masks to ensure positive pressure protection.

Deactivation & Waste Disposal

Nitrosamines are chemically stable. Simple hydrolysis (water/soap) does not destroy them. You
must break the N-N bond.

Protocol: Chemical Destruction of Spills

o Preparation: Prepare a solution of 50% Hydrobromic Acid (HBr) in Glacial Acetic Acid.
Alternatively, a solution of Sulfamic Acid (1M) in 1M HCI.

o Application: Cover the spill with the deactivation solution.

e Reaction Time: Allow to react for 30 minutes. This reduces the nitrosamine to the
corresponding amine and inorganic byproducts.[3]

o Cleanup: Neutralize with Sodium Bicarbonate (carefully, CO2 evolution) before absorbing
with vermiculite.

 Verification: Surface wipe testing with LC-MS confirmation is required for large spills.

Part 4: Analytical Application (The "Why")
Isotope Dilution Mass Spectrometry (IDMS)
The d4-isotope is used to normalize data. In trace analysis (ppb levels), the sample matrix

(drug excipients) often suppresses the ionization of the analyte in the MS source.

The Logic: Because the d4-standard has virtually identical chemical properties to the pollutant,
it experiences the same extraction losses and the same ionization suppression. By calculating
the ratio of the Analyte Area to the Internal Standard Area, these errors cancel out.
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Figure 2: The Isotope Dilution workflow ensuring accuracy in nitrosamine quantification.
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Part 5: Emergency Response & Storage
Storage Conditions

o Temperature: -20°C (Freezer).

o Atmosphere: Inert gas (Argon or Nitrogen) overlay is preferred to prevent oxidative
degradation.

« Container: Amber glass vials (nitrosamines can be light-sensitive).

First Aid Measures

¢ Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen.[4][5] Do
not use mouth-to-mouth resuscitation (risk of contamination); use a bag-valve mask.

» Skin Contact: Wash with polyethylene glycol (PEG 400) if available, followed by copious
soap and water. PEG helps solubilize the lipophilic compound better than water alone.

e Eye Contact: Rinse for 15 minutes.[4][5] Consult an ophthalmologist.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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